Cas no 92322-05-9 (1-(2-phenylethyl)piperidin-3-ylmethanol)

• Product Name: 1-(2-phenylethyl)piperidin-3-ylmethanol
• CAS No: 92322-05-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD01452809
• CID: 1077289
• PubChem ID: 23884690
• Update Time: 2025-11-05

1-(2-phenylethyl)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Phenethylpiperidin-3-yl)methanol
• [1-(2-Phenylethyl)piperidin-3-yl]methanol
• N-Phenaethyl-3-hydroxymethyl-piperidin
• N-Phenethyl-3-hydroxymethylpiperidin
• [1-(2-Phenylethyl)-3-piperidinyl]methanol
• DTXSID10635928
• FT-0683691
• CS-0321820
• CHEMBRDG-BB 4010741
• MFCD01452809
• 92322-05-9
• Oprea1_851962
• AKOS005174067
• LS-04135
• AB00084666-01
• 3-piperidinemethanol, 1-(2-phenylethyl)-
• ALBB-013308
• 1-(2-phenylethyl)piperidin-3-ylmethanol

• MDL： MFCD01452809
• Inchi： 1S/C14H21NO/c16-12-14-7-4-9-15(11-14)10-8-13-5-2-1-3-6-13/h1-3,5-6,14,16H,4,7-12H2
• InChI Key： QGBXUMKPLRBNRM-UHFFFAOYSA-N
• SMILES： OCC1CCCN(CCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 219.16200
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.534
• PSA: 23.47000
• LogP: 1.87130
• Vapor Pressure: Not available

1-(2-phenylethyl)piperidin-3-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-phenylethyl)piperidin-3-ylmethanol

Comprehensive Overview of 1-(2-phenylethyl)piperidin-3-ylmethanol (CAS No. 92322-05-9)

1-(2-phenylethyl)piperidin-3-ylmethanol, with the CAS number 92322-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperidine derivative family, which is widely studied for its potential applications in medicinal chemistry and drug development. The presence of both a phenylethyl group and a hydroxymethyl group on the piperidine ring makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine derivatives has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in how 1-(2-phenylethyl)piperidin-3-ylmethanol can be modified to enhance bioavailability or target specific receptors. For instance, its structural similarity to certain neuroactive compounds has prompted investigations into its potential as a precursor for neurological disorder treatments.

The synthesis of CAS 92322-05-9 typically involves multi-step organic reactions, including reductive amination and hydroxylation. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing industry focus on green chemistry and sustainable synthesis, which are trending topics in scientific communities.

Another area of interest is the compound’s potential role in catalysis and material science. Its unique structure allows it to act as a ligand or building block for metal-organic frameworks (MOFs), a hot topic in nanotechnology. Users searching for "piperidine-based catalysts" or "MOF synthesis intermediates" will find this compound highly relevant.

From a commercial perspective, 1-(2-phenylethyl)piperidin-3-ylmethanol is supplied by several chemical manufacturers under strict quality control protocols. Its safety data sheets (SDS) provide detailed handling instructions, reflecting the industry’s emphasis on laboratory safety standards. This aligns with frequent search queries like "safe handling of piperidine derivatives" or "chemical storage best practices".

In conclusion, CAS 92322-05-9 represents a critical intersection of pharmaceutical innovation and industrial chemistry. Its applications span from drug discovery to advanced materials, making it a compound of enduring relevance. As research continues, its role in addressing global health challenges and technological advancements will likely expand further.